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Abstract
This technical guide provides a comprehensive examination of the molecular structure of

acetyl sulfide (CAS 3232-39-1), also known as S-acetyl ethanethioate or acetic thioanhydride.

[1][2] Designed for researchers, chemists, and professionals in drug development, this

document delves into the nuanced structural and electronic properties that dictate the chemical

behavior of this important reagent. We will explore its molecular geometry, bonding

characteristics, and spectroscopic signature, grounding the discussion in established chemical

principles. Furthermore, this guide outlines a standard synthetic protocol and discusses the

molecule's reactivity as a direct consequence of its structure, offering field-proven insights into

its application.
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Acetyl sulfide is an organosulfur compound that serves as a valuable intermediate in organic

synthesis.[3] Its utility stems from the unique reactivity imparted by the thioanhydride functional

group. A precise understanding of its three-dimensional structure and electronic distribution is

paramount for predicting its behavior and optimizing its use in complex synthetic pathways.

Nomenclature and Chemical Identification
Proper identification is critical to distinguish acetyl sulfide from related compounds. It is most

formally known by its IUPAC name, S-acetyl ethanethioate.[1][2] However, it is commonly

referred to as acetyl sulfide, diacetyl sulfide, or acetic thioanhydride.[2][4] Key identifiers are

summarized in the table below.

Identifier Value Source(s)

IUPAC Name S-acetyl ethanethioate [1][2]

Common Names
Acetyl Sulfide, Diacetyl Sulfide,

Acetic Thioanhydride
[2][4][5]

CAS Number 3232-39-1 [1][6]

Molecular Formula C₄H₆O₂S [4][6]

Molecular Weight 118.15 g/mol [4][6]

SMILES CC(=O)SC(=O)C [7][8]

Critical Distinction: Acetyl Sulfide vs. Thioacetic Acid
Acetyl sulfide, (CH₃CO)₂S, is the thioanhydride of acetic acid. It is structurally distinct from its

related thioacid, thioacetic acid (CH₃COSH).[9] Thioacetic acid exists predominantly in the thiol

tautomeric form (ethanethioic S-acid) rather than the thione form (ethanethioic O-acid), a

preference driven by the superior strength of the carbon-oxygen double bond.[9][10] This

distinction is crucial, as the two compounds exhibit markedly different reactivity. Thioacetic acid,

with a pKa near 3.4, is a potent acid and a source for the thioacetate anion, which is an

excellent nucleophile for introducing thiol groups.[9][10] Acetyl sulfide, lacking the acidic

proton, functions primarily as an electrophilic acetylating or thioacetylating agent.
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The reactivity of acetyl sulfide is a direct consequence of its electronic structure and three-

dimensional shape. The central sulfur atom, flanked by two acetyl groups, creates a unique

electronic environment.

Electronic Configuration and Hybridization
The acetyl sulfide molecule features a central sulfur atom linking two carbonyl carbons. The

geometry around each carbonyl carbon is trigonal planar, consistent with sp² hybridization.

These carbons form sigma bonds with the methyl carbon, the carbonyl oxygen, and the central

sulfur atom. The central sulfur atom adopts a bent geometry, indicative of sp³ hybridization, with

two sigma bonds to the carbonyl carbons and two lone pairs of electrons.

Diagram of Molecular Structure
The connectivity and basic geometry of acetyl sulfide are illustrated below.

Caption: Ball-and-stick model of acetyl sulfide, (CH₃CO)₂S.

Key Geometric Parameters
While a detailed crystal structure providing precise experimental bond lengths and angles for

acetyl sulfide is not readily available in foundational databases, we can infer these parameters

from known values for analogous functional groups. The C-S-C bond angle is expected to be

less than the ideal tetrahedral angle of 109.5° due to lone-pair repulsion, likely falling in the

range of 100-105°, similar to what is observed in other organic sulfides.

Bond Typical Length (Å) Angle Typical Value (°)

C=O ~1.21 O=C-S ~122

C-S ~1.81 C-S-C ~103

C-C ~1.51 O=C-C ~123

Note: These values are representative of thioesters and organic sulfides and serve as close

approximations in the absence of specific crystallographic data for acetyl sulfide.

Spectroscopic Signature: Elucidating Structure
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Spectroscopic methods are indispensable for confirming the structure and purity of acetyl
sulfide.

Infrared (IR) Spectroscopy
The IR spectrum of acetyl sulfide is dominated by a very strong absorption band

corresponding to the C=O (carbonyl) stretching vibration. Due to the influence of the adjacent

sulfur atom, this peak typically appears around 1710-1720 cm⁻¹. The C-S stretching vibrations

are weaker and appear in the fingerprint region, typically between 600-800 cm⁻¹.

Mass Spectrometry
Electron ionization mass spectrometry (EI-MS) provides definitive evidence for the molecular

weight and fragmentation pattern. The NIST WebBook database contains mass spectral data

for acetyl sulfide.[6] The molecular ion peak ([M]⁺) is observed at m/z = 118. The primary

fragmentation pathway involves the cleavage of the C-S bond, leading to a prominent acetyl

cation (CH₃CO⁺) peak at m/z = 43, which is often the base peak.

Synthesis and Structural Validation
The preparation of acetyl sulfide requires careful control of reaction conditions to avoid

decomposition and the formation of byproducts like acetic acid.

A Convenient Synthetic Protocol
A common and effective method for synthesizing acetyl sulfide involves the reaction of acetyl

chloride with a sulfide salt, such as potassium sulfide.[11] However, this method can lead to tar

formation. An alternative and often cleaner synthesis reacts acetic anhydride with hydrogen

sulfide, which first produces thioacetic acid, a portion of which can then react further.[9] A more

direct high-yield synthesis has been developed to overcome issues with byproducts.[11][12]

Protocol: Synthesis from Acetyl Chloride and Sodium Sulfide

This protocol is adapted from established methods for preparing thioanhydrides.

Reaction Setup: A three-necked flask is equipped with a mechanical stirrer, a dropping

funnel, and a reflux condenser under an inert atmosphere (N₂ or Ar). Anhydrous solvent

(e.g., THF or diethyl ether) is added to the flask.
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Reagent Addition: Anhydrous sodium sulfide (Na₂S) is suspended in the solvent. The flask is

cooled in an ice bath.

Slow Addition: Acetyl chloride (2 equivalents) is added dropwise via the dropping funnel with

vigorous stirring over 1-2 hours, maintaining a low temperature.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours or overnight.

Workup: The resulting mixture is filtered to remove the sodium chloride byproduct. The

solvent is removed from the filtrate under reduced pressure.

Purification: The crude product is then purified by vacuum distillation to yield pure acetyl
sulfide.[11]

Synthesis and Purification Workflow

Reactants
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Caption: General workflow for the synthesis and purification of acetyl sulfide.

Reactivity Profile: Structure Dictates Function
The thioanhydride linkage is the key to acetyl sulfide's reactivity. The presence of two

electron-withdrawing acetyl groups makes the central sulfur atom electron-deficient. More

importantly, the carbonyl carbons are highly electrophilic, similar to those in acid anhydrides.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1329581/docs?utm_src=pdf-body#acetyl-sulfide-molecular-structure
https://www.benchchem.com/product/b1329581/docs?utm_src=pdf-body#acetyl-sulfide-molecular-structure
https://pubs.acs.org/doi/pdf/10.1021/ja01165a503
https://www.benchchem.com/product/b1329581/docs?utm_src=pdf-body-img#acetyl-sulfide-molecular-structure
https://www.benchchem.com/product/b1329581/docs?utm_src=pdf-body#acetyl-sulfide-molecular-structure
https://www.benchchem.com/product/b1329581/docs?utm_src=pdf-body#acetyl-sulfide-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329581?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This structure allows acetyl sulfide to act as an effective acetylating agent, transferring an

acetyl group (CH₃CO-) to nucleophiles such as alcohols, amines, and thiols. The reaction is

driven by the formation of the stable thioacetate anion as a leaving group. This dual

functionality makes it a versatile reagent in synthetic chemistry, capable of participating in a

range of transformations where controlled acetylation is required.

Conclusion
The molecular structure of acetyl sulfide, characterized by a central sp³-hybridized sulfur atom

linking two sp²-hybridized carbonyl carbons, defines its chemical identity and utility. Its bent,

thioanhydride geometry results in highly electrophilic carbonyl centers, making it an excellent

acetylating agent. A thorough understanding of its geometric parameters, spectroscopic

signatures, and synthetic pathways, as detailed in this guide, is essential for its effective

application in research and development, enabling chemists to harness its reactivity with

precision and confidence.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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